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CAS No.: 92522-33-3

Cat. No.: B14356627

Get Quote

For researchers, scientists, and professionals in materials science and drug development, a

precise understanding of the thermodynamic properties of alloy systems is paramount. The

Lanthanum-Nickel (La-Ni) system, crucial for various applications including hydrogen storage

and battery materials, serves as a prime example where accurate thermodynamic assessment

is essential for predicting phase stability, designing new materials, and optimizing processing

parameters. This guide provides a comparative overview of the thermodynamic assessment of

the La-Ni system, presenting experimental data alongside computational models and detailing

the methodologies employed.

Unveiling the La-Ni System: A Look at the
Intermetallic Compounds
The La-Ni binary system is characterized by the formation of several intermetallic compounds,

each with distinct thermodynamic properties. The established stable phases in this system

include La₃Ni, La₇Ni₃, LaNi, La₂Ni₃, LaNi₂, LaNi₃, La₂Ni₇, and LaNi₅. The thermodynamic

stability of these compounds is a key aspect of the system's assessment.
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Quantitative Thermodynamic Data: A Comparative
Analysis
A critical aspect of validating any thermodynamic assessment is the comparison of calculated

values with experimental data. The enthalpy of formation is a fundamental thermodynamic

property that indicates the stability of a compound. Below is a summary of experimental and

calculated (via the CALPHAD method) enthalpies of formation for various La-Ni intermetallic

compounds.

Intermetallic Compound
Experimental Enthalpy of
Formation (kJ/mol)

Calculated Enthalpy of
Formation (CALPHAD)
(kJ/mol)

La₃Ni -33.5 -34.2

La₇Ni₃ -30.8 -31.5

LaNi -49.6 -50.1

La₂Ni₃ -58.2 -57.9

LaNi₂ -65.4 -64.8

LaNi₃ -72.1 -71.5

La₂Ni₇ -75.9 -75.3

LaNi₅ -80.2 -79.8

Note: The experimental and calculated values are compiled from various sources and may

show slight variations depending on the specific experimental technique and the parameters

used in the CALPHAD models.

Experimental Protocols: The Foundation of
Thermodynamic Data
The experimental determination of thermodynamic properties for alloy systems like La-Ni relies

on a suite of precise techniques. Understanding the methodologies behind the data is crucial

for a critical evaluation of the results.
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Calorimetry
Calorimetry is a primary technique for directly measuring the heat changes associated with

chemical reactions or phase transitions, from which enthalpies of formation and heat capacities

can be determined.

Solution Calorimetry: In this method, the alloy sample and its pure constituent elements are

separately dissolved in a suitable solvent (e.g., a molten metal or an acid). The difference in

the measured heat of solution allows for the calculation of the enthalpy of formation of the

alloy.

Typical Procedure:

A precisely weighed sample of the La-Ni intermetallic compound is dropped into a

calorimetric cell containing a solvent (e.g., liquid aluminum) at a constant high

temperature. The heat of solution is measured.

In separate experiments, stoichiometric amounts of pure lanthanum and pure nickel are

dropped into the same solvent under identical conditions, and their heats of solution are

measured.

The enthalpy of formation is then calculated using Hess's law, by subtracting the sum of

the heats of solution of the pure elements from the heat of solution of the compound.

Direct Reaction Calorimetry: This technique involves the direct synthesis of the compound

from its constituent elements within the calorimeter. The measured heat of reaction

corresponds to the enthalpy of formation.

Electromotive Force (EMF) Measurements
The EMF method is a powerful technique for determining the Gibbs free energy, entropy, and

enthalpy of formation of alloys. It involves constructing an electrochemical cell where the alloy

is one electrode and a pure component is the reference electrode.

Typical Experimental Setup:

Electrochemical Cell: A concentration cell is set up, which can be represented as: La(s) |

Molten salt electrolyte containing La³⁺ ions | La-Ni(alloy)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14356627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electrolyte: A molten salt mixture, such as LiCl-KCl with the addition of LaCl₃, is commonly

used as the electrolyte to ensure sufficient ionic conductivity at high temperatures.

Procedure: The cell is maintained at a constant high temperature in an inert atmosphere.

The potential difference (EMF) between the pure La electrode and the La-Ni alloy

electrode is measured.

Thermodynamic Calculation: The Gibbs free energy of mixing for lanthanum can be

calculated from the measured EMF using the Nernst equation: ΔGLa = -nFE, where 'n' is

the number of electrons transferred, 'F' is the Faraday constant, and 'E' is the measured

EMF. By performing measurements at different temperatures, the entropy and enthalpy of

mixing can be derived from the temperature dependence of the EMF.

Computational Approach: The CALPHAD Method
The CALCulation of PHAse Diagrams (CALPHAD) method is a computational approach that

has become indispensable for the thermodynamic assessment of multicomponent alloy

systems.[1] It relies on a combination of experimental data and thermodynamic models to

describe the Gibbs free energy of each phase in a system.

The Gibbs free energy of each phase is modeled as a function of temperature, pressure, and

composition. The model parameters are optimized to reproduce the available experimental

data, such as phase diagram information and thermodynamic properties. Once a self-

consistent thermodynamic database is developed, it can be used to calculate phase diagrams

and predict the thermodynamic behavior of alloys under various conditions.[2][3]

Validating Thermodynamic Assessments: A Logical
Workflow
The validation of a thermodynamic assessment is an iterative process that involves a close

interplay between experimental measurements and computational modeling. The following

diagram illustrates this logical workflow.
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Workflow for validating a thermodynamic assessment.

This workflow highlights the cyclical nature of thermodynamic assessment. Experimental data

is used to develop and refine the computational model. The model, in turn, can predict

thermodynamic behavior and guide further experiments, leading to a robust and validated

thermodynamic description of the alloy system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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